Cas no 596793-29-2 ((3S,4S)-3,4-dimethoxypyrrolidine)

• Product Name: (3S,4S)-3,4-dimethoxypyrrolidine
• CAS No: 596793-29-2
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 337758
• PubChem ID: 14784825
• Update Time: 2025-11-01

(3S,4S)-3,4-dimethoxypyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3,4-dimethoxy-, (3S,4S)-
• (3S,4S)-3,4-dimethoxypyrrolidine
• SCHEMBL92347
• CROOPTGQTSCWCM-WDSKDSINSA-N
• trans-3,4-Dimethoxypyrrolidine
• Rel-(3S,4S)-3,4-dimethoxypyrrolidine
• P14094
• BS-32604
• 596793-29-2
• 2468051-56-9
• AKOS006355118
• DTXSID60563984

• Inchi： 1S/C6H13NO2/c1-8-5-3-7-4-6(5)9-2/h5-7H,3-4H2,1-2H3/t5-,6-/m0/s1
• InChI Key： CROOPTGQTSCWCM-WDSKDSINSA-N
• SMILES： O(C)[C@H]1CNC[C@@H]1OC

Computed Properties

• Exact Mass: 131.09469
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• PSA: 30.49

Additional information on (3S,4S)-3,4-dimethoxypyrrolidine

Introduction to (3S,4S)-3,4-dimethoxypyrrolidine (CAS No. 596793-29-2)

(3S,4S)-3,4-dimethoxypyrrolidine, identified by its Chemical Abstracts Service (CAS) number 596793-29-2, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This chiral pyrrolidine derivative has garnered attention due to its unique structural properties and potential applications in drug development. The stereochemistry of this molecule, particularly the configuration at the 3rd and 4th positions, makes it a valuable intermediate in the synthesis of complex organic molecules.

The< strong>dimethoxy substituents on the pyrrolidine ring introduce specific electronic and steric effects that can influence the reactivity and biological activity of the compound. These features make (3S,4S)-3,4-dimethoxypyrrolidine a versatile building block for designing novel pharmacophores. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its integration into various chemical frameworks.

In the realm of medicinal chemistry, (3S,4S)-3,4-dimethoxypyrrolidine has been explored as a precursor for several bioactive molecules. Its pyrrolidine core is a common motif in many pharmacologically relevant compounds, including those targeting neurological and cardiovascular diseases. The stereochemical purity of this derivative is crucial for achieving desired pharmacological outcomes, as enantiomeric differences can significantly impact biological efficacy and safety.

Recent studies have highlighted the utility of (3S,4S)-3,4-dimethoxypyrrolidine in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are frequently targeted in therapeutic strategies for cancers and inflammatory diseases. The< strong>dimethoxy groups on the pyrrolidine ring can be strategically positioned to interact with specific pockets on kinase active sites, modulating their activity. This has led to the discovery of several promising lead compounds that are currently undergoing further optimization.

The synthesis of (3S,4S)-3,4-dimethoxypyrrolidine involves intricate stereocontrol techniques, such as asymmetric hydrogenation or chiral auxiliaries. These methods ensure the accurate placement of substituents while maintaining high enantiomeric excess. Advances in catalytic systems have improved both the yield and selectivity of these reactions, making it feasible to produce large quantities of this compound for industrial applications.

Beyond its role in drug discovery, (3S,4S)-3,4-dimethoxypyrrolidine has found applications in materials science and agrochemicals. Its structural framework allows for modifications that can enhance material properties or bioactivity. For instance, derivatives of this compound have been investigated for their potential as chiral ligands in asymmetric catalysis or as intermediates in the synthesis of novel pesticides.

The growing interest in green chemistry has also influenced the production methods for (3S,4S)-3,4-dimethoxypyrrolidine. Researchers are increasingly adopting sustainable practices to minimize waste and energy consumption during synthesis. This includes the use of renewable feedstocks and catalytic processes that reduce reliance on harsh reagents or solvents.

In conclusion, (3S,4S)-3,4-dimethoxypyrrolidine (CAS No. 596793-29-2) is a multifaceted compound with broad applications in pharmaceuticals and beyond. Its unique stereochemistry and functional groups make it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new possibilities for this molecule, its significance in advancing chemical biology and drug development is likely to grow further.